Cas no 2172085-20-8 (6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride)

• Product Name: 6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride
• CAS No: 2172085-20-8
• MF: C₈H₅BrClNO₆S
• MW: 358.550399541855
• CID: 5921955
• PubChem ID: 165590725
• Update Time: 2025-10-28

6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride
• 2172085-20-8
• EN300-1611807

• Inchi： 1S/C8H5BrClNO6S/c9-6-4(11(12)13)3-5-7(17-2-1-16-5)8(6)18(10,14)15/h3H,1-2H2
• InChI Key： KUSSIAOMSCHGEB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1S(=O)(=O)Cl)OCCO2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 356.87095g/mol
• Monoisotopic Mass: 356.87095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Additional information on 6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride

6-Bromo-7-Nitro-2,3-Dihydro-1,4-Benzodioxine-5-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS number 2172085-20-8, known as 6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a benzodioxine ring system substituted with bromine and nitro groups, along with a sulfonyl chloride moiety. The presence of these functional groups makes it a versatile building block in organic synthesis and material science.

Benzodioxine derivatives have been extensively studied due to their unique electronic properties and structural versatility. The 6-bromo and 7-nitro substituents in this compound introduce additional functionality, enhancing its reactivity and making it suitable for a wide range of chemical transformations. Recent studies have highlighted the potential of such compounds in the development of advanced materials, including high-performance polymers and optoelectronic devices.

The sulfonyl chloride group in the molecule plays a crucial role in its reactivity. This group is known for its ability to act as an electrophilic agent in nucleophilic substitution reactions, making it an ideal component for synthesizing sulfonamides, sulfonates, and other related compounds. In the context of drug discovery, such functionalities are often exploited to design bioactive molecules with specific pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride through multi-step processes involving aromatic substitution and oxidation reactions. These methods have been optimized to ensure high yields and purity, making the compound more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable covalent bonds with various substrates makes it a valuable precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in the development of novel polymeric materials with enhanced thermal stability and mechanical strength.

Moreover, the benzodioxine core of this compound has been implicated in various biological activities. Studies have demonstrated that such structures can exhibit anti-inflammatory and antioxidant properties, opening up avenues for their use in pharmaceutical applications. The 6-bromo and 7-nitro substituents further modulate these activities, providing researchers with a powerful tool for designing drugs with specific therapeutic effects.

From an environmental perspective, understanding the behavior of 6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride in different chemical systems is crucial. Recent research has focused on its degradation pathways under various conditions, aiming to develop sustainable methods for its synthesis and disposal. These studies are essential for minimizing the environmental impact of chemical manufacturing processes.

In conclusion, 6-bromo-7-nitro-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in organic synthesis, materials science, and pharmacology. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.